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Compound of Interest

Compound Name: 1650-M15

Cat. No.: B2792469 Get Quote

Initial searches for "1650-M15" did not yield a specific chemical compound or product for which

a Safety Data Sheet (SDS) or standardized disposal procedures are available. The identifier

"1650-M15" has appeared in various contexts, including scientific literature unrelated to a

specific chemical's nomenclature, archaeological dating, and mining tenement designations.[1]

[2]

It is crucial to note that proper chemical disposal is entirely dependent on the specific

chemical's properties and associated hazards. Without a definitive chemical name or a

corresponding SDS, providing specific disposal instructions would be unsafe and irresponsible.

Therefore, this document provides a general framework for the proper disposal of laboratory

chemicals, designed to guide researchers, scientists, and drug development professionals in

establishing safe and compliant disposal practices. This information should be used as a guide

and not as a replacement for the specific instructions found on a chemical's SDS and your

institution's environmental health and safety (EHS) protocols.

General Protocol for Laboratory Chemical Waste
Disposal
The following steps outline a standard procedure for identifying, segregating, and disposing of

chemical waste in a laboratory setting.

Step 1: Chemical Identification and SDS Review
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Identify the Chemical: Accurately identify the chemical waste. If it is a mixture, identify all

components and their approximate concentrations.

Locate the Safety Data Sheet (SDS): Obtain the SDS for each chemical component. The

SDS is the primary source of information for safe handling and disposal.

Review Section 13: Disposal Considerations: This section of the SDS provides specific

information on proper disposal methods, including whether the chemical is considered

hazardous waste and any specific treatment or containerization requirements.

Step 2: Waste Segregation
Follow Institutional Guidelines: Adhere strictly to your institution's EHS guidelines for

chemical waste segregation.

General Segregation Principles:

Halogenated vs. Non-Halogenated Solvents: Never mix these two categories.

Acids and Bases: Store separately. Neutralization may be required before disposal, as per

your institution's protocols.

Oxidizers and Flammables: Keep these incompatible hazard classes separate.

Heavy Metals: Segregate waste containing heavy metals.

Solid vs. Liquid Waste: Use separate, appropriate containers for solid and liquid waste.

Step 3: Containerization and Labeling
Use Appropriate Containers: Use containers that are chemically compatible with the waste

they will hold. Containers should be in good condition with secure, leak-proof lids.

Proper Labeling:

Clearly label the waste container with the words "Hazardous Waste" or "Waste".

List all chemical constituents and their approximate percentages.
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Indicate the primary hazards (e.g., flammable, corrosive, toxic).

Include the date the waste was first added to the container.

Provide the name and contact information of the responsible researcher or lab.

Step 4: Storage and Pickup
Designated Storage Area: Store waste containers in a designated, well-ventilated satellite

accumulation area within the laboratory.

Secondary Containment: Use secondary containment (e.g., a chemical-resistant tray or tub)

to prevent spills.

Arrange for Pickup: Follow your institution's procedures to schedule a waste pickup with the

EHS department. Do not allow waste to accumulate beyond established limits.

Data Presentation: Key Information from an SDS for
Disposal
The following table summarizes the critical information to look for in Section 13 of a chemical's

SDS.
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Information Category Description

Waste Classification

Indicates whether the chemical is classified as

hazardous waste under regulations such as the

Resource Conservation and Recovery Act

(RCRA).

Disposal Containers
Specifies the type of containers suitable for the

waste material.

Disposal Methods

Describes appropriate disposal methods, such

as incineration, landfill, or chemical treatment.

Prohibited disposal methods are also listed.

Special Precautions

Details any special handling or treatment

procedures required before disposal (e.g.,

neutralization, deactivation).

Regulatory Information

Provides relevant local, state, and federal

regulations governing the disposal of the

chemical.

Experimental Protocols: General Chemical Waste
Segregation Guide
This table provides a general guide for segregating common laboratory chemical waste

streams. Always consult your institution's specific guidelines.
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Waste Category Examples Incompatible with

Halogenated Solvents
Dichloromethane, Chloroform,

Carbon Tetrachloride

Non-halogenated solvents,

strong acids, strong bases,

oxidizers

Non-Halogenated Solvents
Acetone, Ethanol, Hexane,

Toluene

Halogenated solvents, strong

acids, strong bases, oxidizers

Aqueous Acids
Hydrochloric Acid, Sulfuric Acid

(pH < 2)

Bases, organic solvents,

oxidizers, cyanides, sulfides

Aqueous Bases
Sodium Hydroxide, Ammonium

Hydroxide (pH > 12.5)

Acids, organic solvents,

reactive metals

Oxidizers
Nitric Acid, Perchloric Acid,

Peroxides

Flammable and combustible

materials, organic solvents,

reducing agents

Heavy Metal Waste
Solutions containing mercury,

lead, cadmium, etc.

Should be kept separate from

all other waste streams unless

otherwise specified

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of laboratory

chemical waste.
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Caption: Workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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